Cas no 72534-98-6 (L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI))

L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI) structure
72534-98-6 structure
Product Name:L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI)
CAS No:72534-98-6
MF:C19H25N3O2
MW:327.420704603195
CID:549748
PubChem ID:7010559
Update Time:2025-04-19

L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI)
    • H-LEU-ALA-BETANA
    • H-LEU-ALA-BNA
    • (S)-2-Amino-4-methyl-N-((S)-1-(naphthalen-2-ylamino)-1-oxoPropan-2-yl)pentanamide
    • H-Leu-Ala-NA
    • (2S)-2-amino-4-methyl-N-[(2S)-1-(naphthalen-2-ylamino)-1-oxopropan-2-yl]pentanamide
    • 72534-98-6
    • ANA
    • H-Leu-Ala-
    • Inchi: 1S/C19H25N3O2/c1-12(2)10-17(20)19(24)21-13(3)18(23)22-16-9-8-14-6-4-5-7-15(14)11-16/h4-9,11-13,17H,10,20H2,1-3H3,(H,21,24)(H,22,23)/t13-,17-/m0/s1
    • InChI Key: IVLQGCHRBLYVPB-GUYCJALGSA-N
    • SMILES: O=C([C@H](CC(C)C)N)N[C@@H](C)C(NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 327.19500
  • Monoisotopic Mass: 327.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 84.22000
  • LogP: 3.82060
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